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Compound of Interest

Compound Name: Xylenolorange

Cat. No.: B1583305

Introduction: Xylenol orange is a versatile organic dye widely utilized in analytical chemistry
and biomedical research. It is most recognized for its function as a metallochromic indicator in
complexometric titrations for the quantification of various metal ions. This technical guide
provides an in-depth overview of its chemical properties, applications, and a detailed
experimental protocol for its use.

Core Properties and Data

Quantitative data for the two common forms of Xylenol Orange are summarized below for easy
reference and comparison.
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Xylenol Orange

Propert Xylenol Orange (Free Acid
S i ge ( ) (Tetrasodium Salt)
, 3,3"-Bis[N,N-
3,3"-Bis[N,N- ) ]
) ) bis(carboxymethyl)aminomethy
Synonym(s) bis(carboxymethyl)aminomethy ]
) []-o-cresolsulfonephthalein
[]-o-cresolsulfonephthalein )
tetrasodium salt
CAS Number 1611-35-4[1][2][3] 3618-43-7[2][4][5]

Molecular Formula

C31H32N20135[1][2]

Cs1H28N2Nas013S[4][5]

Molecular Weight 672.66 g/mol [1][2] 760.58 g/mol [4][5]
Very dark brown to very dark Reddish-brown shiny
Appearance _
red powder or crystals[4] crystalline powder
Melting Point 195 °C (decomposes)[2][4] Not specified

Maximum Absorption (Amax)

580 nm[4]

520 - 530 nm (complex with

Niobium)

Fluorescence

Excitation: 440 & 570 nm;

Emission: 610 nm[6]

Not specified

Solubility

Soluble in ethanol

Soluble in water, insoluble in

alcohol and ether

Applications in Research and Drug Development

Xylenol orange is a highly sensitive indicator with a sharp color transition, making it an

invaluable tool in various analytical procedures.

o Complexometric Titrations: Its most prominent application is as an indicator for titrations

involving ethylenediaminetetraacetic acid (EDTA).[7] It forms stable, colored complexes

(typically red or violet) with a wide range of metal ions such as zinc, lead, bismuth, thorium,

aluminum, and iron in acidic conditions (pH < 6).[8][9] During titration with a stronger

chelating agent like EDTA, the metal ion is sequestered from the xylenol orange complex.

The release of the free indicator results in a sharp color change to yellow, signaling the

endpoint of the titration.[6][7]

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://digicollections.net/phint/pdf/b/7.2.5.2.5-Complexometric-titrations.pdf
https://gspchem.com/products/xylenol-orange-tetrasodium-salt/
https://dhanlaldelloyd.tripod.com/ph_indicators.html
https://gspchem.com/products/xylenol-orange-tetrasodium-salt/
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://www.du.edu.eg/upFilesCenter/sci/1586296138.pdf
https://digicollections.net/phint/pdf/b/7.2.5.2.5-Complexometric-titrations.pdf
https://gspchem.com/products/xylenol-orange-tetrasodium-salt/
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://www.du.edu.eg/upFilesCenter/sci/1586296138.pdf
https://digicollections.net/phint/pdf/b/7.2.5.2.5-Complexometric-titrations.pdf
https://gspchem.com/products/xylenol-orange-tetrasodium-salt/
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://www.du.edu.eg/upFilesCenter/sci/1586296138.pdf
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://gspchem.com/products/xylenol-orange-tetrasodium-salt/
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://en.wikipedia.org/wiki/Xylenol_orange
https://www.nbinno.com/article/dyes/exploring-analytical-significance-xylenol-orange-sodium-salt-pz
https://www.guidechem.com/question/what-are-the-applications-of-x-id138547.html
https://rmreagents.com/product/xylenol-orange-indicator-0-1/
https://en.wikipedia.org/wiki/Xylenol_orange
https://www.nbinno.com/article/dyes/exploring-analytical-significance-xylenol-orange-sodium-salt-pz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Colorimetric Reagent: Beyond titrations, xylenol orange serves as a colorimetric reagent for
the spectrophotometric determination of metal ions. For instance, it forms an orange-red
complex with niobium in a hydrochloric acid medium and a red complex with lead, both of
which can be quantified by measuring absorbance at their respective maximum absorption
wavelengths.[8]

pH Indicator: Xylenol orange also functions as a pH indicator, exhibiting a color change from
yellow (below pH 6.3) to red (above pH 6.3).[8] This dual functionality is advantageous in
titrations where pH control is critical.

Fluorescence Labeling: As a fluorochrome, xylenol orange can be used in polychrome
sequential labeling of calcified tissues. It remains fixed in the tissue until bone minerals are
removed, allowing for histological studies of bone growth and remodeling.[2]

Experimental Protocols
Preparation of Xylenol Orange Indicator Solution (0.5%)

This protocol describes the preparation of a standard aqueous solution of xylenol orange

tetrasodium salt for use as an indicator in complexometric titrations.

Materials:

Xylenol Orange Tetrasodium Salt (CAS: 3618-43-7)
Distilled or deionized water

100 mL volumetric flask

Analytical balance

Filter paper (if necessary)

Procedure:

Accurately weigh 0.5 g of xylenol orange tetrasodium salt.[3]

Transfer the weighed powder into a 100 mL volumetric flask.
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e Add approximately 50 mL of distilled water to the flask.

o Swirl the flask gently until the solid is completely dissolved.

e Once dissolved, dilute the solution to the 200 mL mark with distilled water.
o Stopper the flask and invert it several times to ensure homogeneity.

« If any insoluble matter is present, filter the solution.

e The resulting 0.5% (w/v) solution is stable and can be stored for several weeks.[8]

Complexometric Titration of Zinc(ll) with EDTA

This protocol provides a general method for the direct titration of a zinc ion solution using EDTA
with xylenol orange as the indicator.

Materials:

Zinc(ll) ion solution (analyte, e.g., from dissolving a zinc salt in water)
o Standardized 0.1 M EDTA solution (titrant)

e Xylenol Orange indicator solution (0.5% aqueous)

o Hexamethylenetetramine (Hexamine) buffer

« Dilute nitric acid or acetic acid (for pH adjustment)

» Burette, pipette, conical flask, and magnetic stirrer

Procedure:

o Pipette a known volume of the zinc(ll) solution into a conical flask.

» Dilute the sample with approximately 50 mL of distilled water.

o Adjust the pH of the solution to between 5 and 6 using a suitable buffer, such as
hexamethylenetetramine.[10] This pH is crucial for the indicator's function.
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e Add a few drops (or ~50 mg of a solid mixture) of the xylenol orange indicator to the solution.
The solution should turn a distinct pink-violet or red color, indicating the formation of the Zn-
Xylenol Orange complex.[1]

o Fill a clean burette with the standardized 0.1 M EDTA solution and record the initial volume.

o Begin titrating the zinc solution with the EDTA, adding the titrant slowly while continuously
stirring the solution.

e As the endpoint is approached, the EDTA will start to displace the xylenol orange from the

zinc ions.

e The endpoint is reached when the solution undergoes a sharp color change from pink-violet
to a clear yellow.[1][11] This indicates that all zinc ions have been complexed by the EDTA.

e Record the final volume of EDTA used.

o Calculate the concentration of zinc in the original sample based on the stoichiometry of the
Zn2*-EDTA reaction (1:1).

Visualized Workflow and Mechanisms

The following diagrams illustrate the logical progression and chemical principles underlying the
use of xylenol orange in a complexometric titration.
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Caption: Workflow of complexometric titration using Xylenol Orange (XO) indicator.
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Caption: Chelation principle: EDTA forms a more stable complex than Xylenol Orange.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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